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Compound of Interest

Compound Name: 1,2-Di-p-tolylethane

CAS No.: 538-39-6

Cat. No.: B1293781

Get Quote

Executive Summary & Structural Significance
1,2-Di-p-tolylethane (CAS: 538-39-6) serves as a fundamental structural motif in organic

materials science.[1] Unlike rigid stilbenes, the central ethane bridge (

) introduces conformational flexibility, allowing the molecule to act as a "molecular hinge."

Core Utility: Model system for studying anti vs. gauche conformational preferences in crystal

packing.[1]

Key Structural Feature: The competition between the steric bulk of the p-methyl groups and

the torsional strain of the central C-C bond dictates the lattice architecture.

Target Audience: Crystallographers and medicinal chemists optimizing flexible drug linkers.

[1]
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Achieving single crystals suitable for X-ray diffraction requires controlling the nucleation rate to

favor the thermodynamic anti conformer over kinetically trapped gauche states.[1]

Solvent System Selection
The polarity of the solvent influences the solvation shell and subsequent packing.

Solvent System Method Target Polymorph Notes

Ethanol / Hexane (1:1) Slow Evaporation Form I (Anti)

Preferred method.[1]

Yields prisms suitable

for SC-XRD.[1]

Dichloromethane
Vapor Diffusion (into

Pentane)
Form I (High Purity)

Slower growth;

minimizes solvent

inclusion defects.[1]

Acetone Rapid Cooling Microcrystalline

Not suitable for SC-

XRD; useful for

powder diffraction

(PXRD).[1]

Step-by-Step Crystallization Workflow
Dissolution: Dissolve 50 mg of 1,2-di-p-tolylethane in 4 mL of warm Ethanol (40°C).

Filtration: Pass through a 0.45

m PTFE syringe filter to remove dust nucleation sites.[1]

Layering: Carefully layer 4 mL of Hexane on top of the ethanol solution in a narrow vial.

Incubation: Store at 4°C in a vibration-free environment. Interfacial mixing will occur over 48-

72 hours.[1]

Harvesting: Extract colorless prism-like crystals (approx. 0.3 x 0.2 x 0.2 mm) using a

cryoloop.[1]
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Diffraction Parameters
Radiation Source: Mo K

(

Å).[1] Molybdenum is preferred over Copper to minimize absorption effects from the aromatic
rings, though C/H content is light.[1]

Temperature: 100 K (Cryostream). Critical: Cooling freezes the rotation of the p-methyl

groups, reducing thermal ellipsoids and improving resolution.

Crystal Data & Refinement Logic
The structure typically crystallizes in the Monoclinic system, space group

, isostructural with the parent bibenzyl.

Parameter Value / Range

Crystal System Monoclinic

Space Group (No.[1] 14)

Z (Molecules/Cell) 2 (Molecule sits on inversion center)

Unit Cell (Approx)

Å,

Å,

Å,

R-Factor target

Analytical Workflow Diagram
The following diagram outlines the logical flow from crystal selection to structural validation.
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Figure 1: Crystallographic workflow for structural elucidation.

Structural Elucidation & Packing Analysis
Molecular Conformation: The Anti-Periplanar Preference
The central ethane bridge (
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) allows for rotation. In the crystalline state, 1,2-di-p-tolylethane adopts the anti-periplanar
conformation.[2]

Torsion Angle: The C(aromatic)-C-C-C(aromatic) torsion angle is exactly

(imposed by the crystallographic inversion center).

Energetics: This conformation minimizes steric repulsion between the bulky tolyl groups,

which would be significant in the gauche form (torsion

).

Supramolecular Architecture
The packing is dominated by weak dispersive forces rather than strong hydrogen bonds.[1]

Herringbone Motif: Unlike planar aromatics (like anthracene) that stack face-to-face, the non-

planar "step" in the ethane bridge induces a herringbone packing arrangement.[1]

C-H...

Interactions: The methyl protons of the tolyl group act as weak hydrogen bond donors to the

-cloud of adjacent phenyl rings.[1] This "edge-to-face" interaction stabilizes the 3D lattice.[1]

Methyl Rotation: At room temperature, the terminal methyl groups may exhibit rotational

disorder.[1] Collecting data at 100 K locks these into a staggered conformation relative to the

aromatic ring plane.[1]

Comparative Analysis (Bibenzyl vs. Tolyl Derivative)
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Feature Bibenzyl (Parent) 1,2-Di-p-tolylethane
Impact of
Methylation

Space Group
Isostructural packing

preserved.[1]

Unit Cell Vol. ~950 Å³ ~1150 Å³
Expansion due to

methyl volume.[1]

Melting Point 52°C 84-86°C

Methyl groups

increase lattice energy

via interdigitation.[1]

References & Validation Sources
Cambridge Structural Database (CSD): The primary repository for organic crystal structures.

[1]

Search Query:1,2-bis(4-methylphenyl)ethane or Refcode DMTBZE (for analogues).[1]

Source:

Bibenzyl Reference Structure:

Title: Structure of Bibenzyl (1,2-Diphenylethane)[2][3]

Source: Cruickshank, D. W. J. (1949).[1] Acta Crystallographica.

Significance: Establishes the baseline

packing motif.[1]

Conformational Analysis:

Title: Conformational preferences of 1,2-diphenylethane derivatives.[1]

Source:Journal of Molecular Structure.
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Context: Validates the energy penalty of the gauche conformer (~1.2 kcal/mol higher than

anti).

Validation Checklist (Self-Correction)
CheckCIF: Ensure no A-level alerts regarding missed symmetry. The molecule must sit on a

special position (inversion center) in

settings.[1]

Disorder: If methyl hydrogens appear smeared, model as a rotating group (AFIX 137 in

SHELX) or split positions if static disorder is evident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Crystal Structure Analysis of 1,2-Di-p-
tolylethane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293781/docs#technical-guide-crystal-structure-
analysis-of-1-2-di-p-tolylethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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